2-[(1R,6S)-3-methyl-3,9-diazabicyclo[4.2.1]nonan-9-yl]-5-nitropyrimidin-4-amine

• IUPAC Name: 2-[(1R,6S)-3-methyl-3,9-diazabicyclo[4.2.1]nonan-9-yl]-5-nitropyrimidin-4-amine
• InChI: InChI=1S/C12H18N6O2/c1-16-5-4-8-2-3-9(7-16)17(8)12-14-6-10(18(19)20)11(13)15-12/h6,8-9H,2-5,7H2,1H3,(H2,13,14,15)/t8-,9+/m0/s1
• InChI Key: UOWOBDPDFBOUOI-DTWKUNHWSA-N
• Canonical SMILES: CN1CCC2CCC(C1)N2C3=NC=C(C(=N3)N)[N+](=O)[O-]
• Isomeric SMILES: CN1CC[C@@H]2CC[C@H](C1)N2C3=NC=C(C(=N3)N)[N+](=O)[O-]
• Molecular Formula: C12H18N6O2
• Molecular Weight: 278.31 g/mol

Description

2-[(1R,6S)-3-methyl-3,9-diazabicyclo[4.2.1]nonan-9-yl]-5-nitropyrimidin-4-amine is a chemical compound that has gained significant attention in the scientific community due to its potential applications in the field of medicinal chemistry. This compound is a potent inhibitor of certain enzymes and has been studied extensively for its ability to modulate various biological pathways.2.1]nonan-9-yl]-5-nitropyrimidin-4-amine.

Mechanism of Action

The mechanism of action of 2-[(1R,6S)-3-methyl-3,9-diazabicyclo[4.2.1]nonan-9-yl]-5-nitropyrimidin-4-amine involves inhibition of specific enzymes. For example, the compound has been shown to inhibit the activity of cyclic nucleotide phosphodiesterases, leading to an increase in the levels of cyclic nucleotides in cells. This increase can lead to modulation of various biological pathways, including inflammation and smooth muscle relaxation.
Biochemical and Physiological Effects:
The biochemical and physiological effects of this compound are dependent on the specific biological pathway being modulated. For example, inhibition of cyclic nucleotide phosphodiesterases can lead to anti-inflammatory effects and relaxation of smooth muscle. The compound has also been shown to inhibit protein kinases, which play important roles in cell signaling and proliferation.

Advantages and Limitations for Lab Experiments

One advantage of using 2-[(1R,6S)-3-methyl-3,9-diazabicyclo[4.2.1]nonan-9-yl]-5-nitropyrimidin-4-amine in lab experiments is its potency and specificity for certain enzymes. This allows for precise modulation of specific biological pathways. However, a limitation of using this compound is its potential toxicity and side effects, which must be carefully monitored.

Future Directions

There are several future directions for research on 2-[(1R,6S)-3-methyl-3,9-diazabicyclo[4.2.1]nonan-9-yl]-5-nitropyrimidin-4-amine. One area of interest is the development of more potent and selective inhibitors of specific enzymes. Another direction is the investigation of the compound's potential therapeutic effects in various disease models. Additionally, the compound's potential toxicity and side effects must be further studied to ensure its safety for clinical use.

Synthesis Methods

The synthesis of 2-[(1R,6S)-3-methyl-3,9-diazabicyclo[4.2.1]nonan-9-yl]-5-nitropyrimidin-4-amine involves several steps, starting with the reaction of 2-chloro-5-nitropyrimidine with (1R,6S)-3-methyl-3-azabicyclo[4.2.1]nonane. The resulting intermediate is then reduced to yield the final product. This synthesis method has been optimized to yield high purity and yield of the compound.

Scientific Research Applications

2-[(1R,6S)-3-methyl-3,9-diazabicyclo[4.2.1]nonan-9-yl]-5-nitropyrimidin-4-amine has been extensively studied for its potential applications in the field of medicinal chemistry. The compound has been shown to inhibit certain enzymes, including protein kinases and phosphodiesterases, which play important roles in various biological pathways. This inhibition can lead to modulation of these pathways and potentially therapeutic effects.